Cas no 2138141-41-8 ((9H-fluoren-9-yl)methyl 6-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 6-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 2138141-41-8
• MF: C₂₄H₂₂N₂O₃
• MW: 386.443086147308
• CID: 5825155
• PubChem ID: 165474070
• Update Time: 2025-07-17

(9H-fluoren-9-yl)methyl 6-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 6-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• 2138141-41-8
• EN300-1129053

• Inchi： 1S/C24H22N2O3/c25-22-10-5-11-23-20(22)14-26(12-13-28-23)24(27)29-15-21-18-8-3-1-6-16(18)17-7-2-4-9-19(17)21/h1-11,21H,12-15,25H2
• InChI Key： BHEWKSCPWDIEFW-UHFFFAOYSA-N
• SMILES： O(C(N1CCOC2C=CC=C(C=2C1)N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 386.16304257g/mol
• Monoisotopic Mass: 386.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.8Ų

Additional information on (9H-fluoren-9-yl)methyl 6-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Comprehensive Analysis of (9H-fluoren-9-yl)methyl 6-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2138141-41-8)

The compound (9H-fluoren-9-yl)methyl 6-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate, identified by its CAS number 2138141-41-8, is a highly specialized chemical entity with significant potential in pharmaceutical research and development. This molecule belongs to the benzoxazepine class, a structural motif known for its versatility in drug design. The presence of the 9H-fluoren-9-ylmethyl (Fmoc) protecting group and the 6-amino functionality makes this compound particularly valuable for peptide synthesis and medicinal chemistry applications.

In recent years, the demand for benzoxazepine derivatives has surged due to their role in targeting G-protein-coupled receptors (GPCRs) and other critical biological pathways. Researchers are increasingly focusing on small-molecule therapeutics, and compounds like CAS 2138141-41-8 are at the forefront of this trend. The Fmoc-protected amine group in this molecule ensures stability during synthetic processes, making it a preferred choice for solid-phase peptide synthesis (SPPS).

The structural uniqueness of (9H-fluoren-9-yl)methyl 6-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate lies in its tetrahydro-1,4-benzoxazepine core, which is a privileged scaffold in drug discovery. This scaffold is frequently explored for its bioavailability and blood-brain barrier (BBB) permeability, making it relevant for central nervous system (CNS) drug development. The compound’s CAS number 2138141-41-8 is often searched in conjunction with terms like "benzoxazepine synthesis", "Fmoc-protected amines", and "GPCR modulators", reflecting its interdisciplinary appeal.

From a synthetic chemistry perspective, the 6-amino group in this compound offers a reactive site for further functionalization, enabling the creation of diverse pharmacophores. The Fmoc group can be selectively removed under mild conditions, which is advantageous for combinatorial chemistry and high-throughput screening (HTS). These features align with the growing interest in fragment-based drug design (FBDD) and covalent inhibitor development, both of which are hot topics in contemporary medicinal chemistry.

The compound’s potential extends beyond traditional small-molecule drugs. With the rise of proteolysis-targeting chimeras (PROTACs) and molecular glues, CAS 2138141-41-8 could serve as a building block for bifunctional degraders. Its benzoxazepine core may contribute to protein-protein interaction (PPI) modulation, a field gaining traction due to its applicability in oncology and neurodegenerative diseases. Searches for "PROTAC linker chemistry" and "PPI inhibitors" often intersect with discussions about this compound.

Quality control and analytical characterization of (9H-fluoren-9-yl)methyl 6-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate are critical for ensuring its utility in research. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. The compound’s CAS number 2138141-41-8 is frequently referenced in patent literature and academic publications, underscoring its importance in intellectual property and innovation.

In conclusion, (9H-fluoren-9-yl)methyl 6-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2138141-41-8) is a multifaceted compound with broad applicability in drug discovery and chemical biology. Its unique structure, combined with the versatility of the Fmoc group and 6-amino functionality, positions it as a valuable tool for researchers exploring GPCRs, PPIs, and targeted protein degradation. As the pharmaceutical industry continues to evolve, this compound is likely to remain a focal point for innovation and development.